Cas no 1291851-45-0 (N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1291851-45-0
• MF: C₂₂H₁₈N₂OS
• MW: 358.456123828888
• CID: 5397353
• Update Time: 2025-07-21

N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C22H18N2OS/c1-16-8-7-11-18(14-16)23-22(25)21-20(24-12-5-6-13-24)19(15-26-21)17-9-3-2-4-10-17/h2-15H,1H3,(H,23,25)
• InChI Key： SFVQUFIBWLKTDJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2)=O)SC=C(C2=CC=CC=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.5±45.0 °C(Predicted)
• pka: 11.06±0.70(Predicted)

Additional information on N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Introduction to N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291851-45-0)

N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, identified by its CAS number CAS No. 1291851-45-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is characterized by its intricate arrangement of aromatic rings and heterocyclic moieties. The presence of a thiophene ring, flanked by phenyl groups and a pyrrole substituent, contributes to its unique electronic and steric properties. These structural features are pivotal in determining its interactions with biological targets, which is a critical factor in its potential application as a pharmacological agent.

In recent years, there has been a surge in the exploration of thiophene-based compounds due to their diverse biological activities. Thiophenes, as part of the broader class of heterocyclic compounds, have shown remarkable potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide makes it an intriguing candidate for further investigation in these domains.

The synthesis of N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thiophene core, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has been the focus of numerous preclinical studies. These studies have revealed promising results regarding its potential as an inhibitor of various enzymes and receptors involved in pathological processes. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key targets in cancer therapy. Additionally, its interaction with other biological pathways has been explored, providing insights into its broader therapeutic potential.

The computational modeling and molecular dynamics simulations have played a pivotal role in understanding the binding mechanisms of N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. These computational approaches have allowed researchers to visualize how the compound interacts with its biological targets at an atomic level. Such detailed insights are invaluable in designing structure-based drug candidates that can optimize binding affinity and selectivity. The integration of experimental data with computational predictions has enhanced our understanding of the compound's pharmacological properties.

In clinical settings, the development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. While N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has shown promise in preclinical studies, further research is needed to assess its performance in human trials. The compound's potential side effects and long-term effects must be thoroughly evaluated before it can be considered for clinical use. Collaborative efforts between academic researchers and pharmaceutical companies are essential in advancing this compound through the drug development pipeline.

The role of N-(3-methylphenyl)-4-phenyl-3-(1H-pyrrol-1-yli thien e -2 -carboxamide) b >in addressing unmet medical needs cannot be overstated. Its unique structural features and promising biological activities make it a valuable asset in the ongoing search for effective treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation pharmaceuticals.

The future directions for research on N-( 3 -methylph en y l ) - 4 -ph en y l ) - 3 - ( 1 H -pyrro l - 1 -y l ) thi o p hen e - 2 -ca rboxa mide include exploring its mechanisms of action in greater detail and investigating its potential as a lead compound for drug development. Additionally , studies on its metabolic stability , pharmacokinetics , and toxicology will be crucial in determining its feasibility for clinical translation . By leveraging interdisciplinary approaches , researchers aim to unlock the full therapeutic potential of this innovative compound . p >